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Compound of Interest

Compound Name: Gentamicin A

Cat. No.: B8718986

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular properties of Gentamicin
A, a key component of the broader gentamicin antibiotic complex. The information presented
herein is intended to support research, discovery, and development activities within the
scientific community.

Introduction to the Gentamicin Complex

Gentamicin is an aminoglycoside antibiotic complex produced by the fermentation of
Micromonospora purpurea and related species.[1][2] This complex is a mixture of several
structurally related components, primarily the gentamicins C1, Cla, and C2, which constitute
the bulk of the commercially used antibiotic.[2] Another significant, albeit less abundant,
component of this complex is Gentamicin A. While the Gentamicin C complex is widely
recognized for its potent bactericidal activity, particularly against Gram-negative bacteria,
Gentamicin A possesses a distinct chemical structure and is of significant interest in
biosynthetic and analog development studies.

Molecular Properties of Gentamicin A

The fundamental molecular characteristics of Gentamicin A are summarized in the table
below. These data are critical for a range of applications, from analytical method development
to computational modeling and medicinal chemistry.
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Property Value Data Source

Chemical Formula C1sH36N4010 PubChem CID: 12810388[3]
Molecular Weight 468.5 g/mol PubChem CID: 12810388]3]
Exact Mass 468.24314336 Da PubChem CID: 12810388[3]

Methodology for Structural and Molecular Weight
Determination

The molecular formula and weight of aminoglycoside antibiotics like Gentamicin A are typically

determined through a combination of advanced analytical techniques. While specific

experimental protocols for the initial discovery may vary, the following methodologies represent

the standard approach in the field:

Mass Spectrometry (MS): High-resolution mass spectrometry is the primary technique for
determining the precise molecular weight of a compound. Techniques such as Electrospray
lonization (ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI) coupled with a high-
resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) allow for the determination
of the exact mass to several decimal places. This high precision is crucial for deducing the

elemental composition.

Elemental Analysis: This method provides the percentage composition of the individual
elements (carbon, hydrogen, nitrogen, oxygen) in the compound. The experimentally
determined percentages are then used to derive the empirical formula, which can be
converted to the molecular formula using the molecular weight obtained from mass

spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H, 13C) and 2D (e.g., COSY,
HSQC, HMBC) NMR spectroscopy are indispensable for elucidating the detailed chemical
structure. By analyzing the chemical shifts, coupling constants, and correlations of the
different nuclei, the connectivity of the atoms and the stereochemistry of the molecule can be
established, thus confirming the structural formula.

The Gentamicin Complex: Component Relationship
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The following diagram illustrates the relationship between Gentamicin A and the other major
components of the gentamicin complex. This visualization aids in understanding the
heterogeneity of the natural product and the position of Gentamicin A within this family of

compounds.
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Caption: Hierarchical relationship of the Gentamicin antibiotic complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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